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Introduction

ST-148 is a potent antiviral compound that acts as a capsid inhibitor, primarily targeting the
Dengue virus (DENV) and showing broad-spectrum activity against other flaviviruses. Its
mechanism of action involves the hyperstabilization of the viral capsid protein, which interferes
with both the assembly of new virions and the disassembly of incoming viral particles, thereby
halting the viral replication cycle at two critical stages. These application notes provide detailed
protocols for utilizing ST-148 in high-throughput screening (HTS) assays to identify and
characterize novel flavivirus inhibitors.

Data Presentation: In Vitro Efficacy of ST-148

The antiviral activity of ST-148 has been quantified against multiple Dengue virus serotypes.
The following table summarizes the reported 50% effective concentration (EC50) values.
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Virus Serotype Cell Line EC50 (pM) Reference
DENV-2 Vero 0.016 [1]
DENV-3 Vero 0.512 [1]
DENV-4 Vero 1.150 [1]
DENV-1 Vero 2.832 [1]
DENV (16681 strain) Huh7 0.052 [2]

DENV (luciferase
Huh? 0.037 [2]
reporter)

Signaling Pathway: Dengue Virus Replication Cycle
and ST-148 Inhibition

ST-148 does not directly modulate a host cellular signaling pathway but instead targets a
crucial viral process. The following diagram illustrates the Dengue virus replication cycle and
highlights the two key stages inhibited by ST-148.
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Assay Preparation
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(e.g., Vero) into
384-well plates
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2. Dispense compound library &
controls (ST-148, DMSO)
into assay plates
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3. Infect cells with
Dengue virus (low MOI)

4. Incubate for 72-96 hours
to allow for virus-induced
cytopathic effect (CPE)

[Data Acquisition and Analysis\

5. Quantify cell viability
(e.g., ATP levels using
CellTiter-Glo)

6. Analyze data to identify 'hits'
(compounds that inhibit CPE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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